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Compound of Interest

Compound Name: ASP2453

Cat. No.: B15614493 Get Quote

Application Notes and Protocols: ASP2453
For Researchers, Scientists, and Drug Development Professionals

Introduction
ASP2453 is a potent, selective, and orally active covalent inhibitor of KRAS G12C.[1][2][3] It

functions by targeting the cysteine residue of the G12C mutant KRAS protein, thereby locking it

in an inactive GDP-bound state.[4] This inhibition prevents the interaction between KRAS

G12C and its downstream effectors, such as Raf, leading to the suppression of the MAPK

signaling pathway.[1][2][5] ASP2453 has demonstrated significant anti-tumor activity in

preclinical models harboring the KRAS G12C mutation and is a valuable tool for cancer

research and drug development.[4][6]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 250 334.29

Ultrasonic treatment

may be needed. Use

freshly opened DMSO

as it is hygroscopic.[1]

[3]

Ethanol 100 133.71

Water Insoluble Insoluble

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 ≥ 2.78 Clear solution.[1]

10% DMSO, 90%

Corn Oil
≥ 2.08 ≥ 2.78 Clear solution.[1]

Table 2: Storage and Stability of ASP2453 Stock
Solutions

Storage Temperature Duration

-80°C 1 year

-20°C 1 month

Note: It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[2]

Experimental Protocols
Protocol 1: Preparation of ASP2453 Stock Solution (10
mM in DMSO)
Materials:

ASP2453 powder
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Anhydrous/freshly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Sterile pipette tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Accurately weigh the desired amount of ASP2453 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 7.4785 mg of ASP2453 (Molecular

Weight: 747.85 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the ASP2453 powder. For a

10 mM stock, add 1 mL of DMSO to 7.4785 mg of ASP2453.

Mixing: Vortex the solution thoroughly to dissolve the compound. If dissolution is slow, brief

sonication in an ultrasonic water bath may be used to aid dissolution.[1][3] Visually inspect

the solution to ensure there are no visible particles.

Sterilization: While DMSO is generally considered sterile, if further assurance is needed, the

stock solution can be sterilized by filtering through a 0.22 µm syringe filter compatible with

DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 1 year).[2] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell
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Materials:

ASP2453 stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or plates

Sterile pipette tips

Procedure:

Thawing: Thaw a single aliquot of the ASP2453 stock solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in complete cell culture medium

to achieve the desired final concentrations for your experiment. It is recommended to

prepare intermediate dilutions to ensure accuracy.

Example for a final concentration of 10 µM:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium to get a 10 µM solution.

Further dilute this intermediate solution as needed for lower concentrations.

Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as in

the highest concentration of ASP2453 treatment. This is crucial to distinguish the effects of

the compound from the effects of the solvent.

Application to Cells: Add the prepared working solutions (and vehicle control) to your cell

cultures. Ensure even mixing by gently swirling the plates or wells.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).
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Caption: ASP2453 covalently inhibits KRAS G12C, preventing downstream MAPK signaling.
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Caption: Workflow for preparing and using ASP2453 in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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